Cas no 1989672-90-3 (2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride)

• Product Name: 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride
• CAS No: 1989672-90-3
• MF: C₈H₁₀ClF₂NO
• MW: 209.620908260345
• MDL: MFCD30342633
• CID: 4633094
• PubChem ID: 67034315
• Update Time: 2025-06-15

2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride
• (S)-2-AMINO-2-(2,4-DIFLUOROPHENYL)ETHAN-1-OL HCL
• Z2583036354
• 1989672-90-3
• SB78518
• Z2582144029
• CS-0158467
• 2-amino-2-(2,4-difluorophenyl)ethanol hydrochloride
• Y11600
• AS-69521
• 2-amino-2-(2,4-difluorophenyl)ethan-1-olhydrochloride
• 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol HCl
• MFCD30342633
• SCHEMBL1440966
• AKOS037646553
• 2-amino-2-(2,4-difluorophenyl)ethanol;hydrochloride
• EN300-307103
• 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride

• MDL： MFCD30342633
• Inchi： 1S/C8H9F2NO.ClH/c9-5-1-2-6(7(10)3-5)8(11)4-12;/h1-3,8,12H,4,11H2;1H
• InChI Key： OWOSOCQHBOENHK-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C(CO)N)F

Computed Properties

• Exact Mass: 209.0418980g/mol
• Monoisotopic Mass: 209.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride

Research Brief on 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride (CAS: 1989672-90-3)

2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride (CAS: 1989672-90-3) is a fluorinated amino alcohol derivative that has recently gained attention in medicinal chemistry and pharmaceutical research. This compound, characterized by its difluorophenyl moiety and amino alcohol functionality, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a building block for novel antifungal agents. Researchers demonstrated that derivatives of 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride showed promising activity against Candida species, with improved pharmacokinetic properties compared to existing azole antifungals. The difluorophenyl group was found to enhance membrane permeability while maintaining low cytotoxicity.

In the field of CNS drug discovery, a recent patent application (WO2023056421) disclosed the use of this compound in the synthesis of serotonin receptor modulators. The structural flexibility of the amino alcohol moiety allowed for optimal positioning of pharmacophores, resulting in compounds with high selectivity for 5-HT2A receptors. This finding suggests potential applications in the treatment of neurological disorders.

Analytical characterization studies have provided new insights into the physicochemical properties of 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride. X-ray crystallography data revealed interesting intermolecular interactions in the solid state, which may influence formulation development. The hydrochloride salt form (CAS: 1989672-90-3) demonstrates improved solubility in aqueous systems compared to the free base, addressing a common challenge in drug formulation.

Recent synthetic methodology developments have focused on more efficient routes to produce this compound. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that improved yield by 35% while reducing hazardous waste generation. This advancement has significant implications for scaling up production while adhering to green chemistry principles.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results suggest that the amino group can be functionalized with various targeting moieties without compromising the biological activity of the parent molecule. This versatility positions 2-Amino-2-(2,4-difluorophenyl)ethan-1-ol hydrochloride as a valuable scaffold in the development of next-generation therapeutics.